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Compound of Interest

Compound Name:
CALCIUM METABORATE

POWDER TECHNICAL

CAS No.: 13477-26-4

Cat. No.: B1143603

Get Quote

)

Executive Summary (Immediate Action Card)
Do NOT flush down drains. While Calcium Metaborate is sparingly soluble, the borate ion (

/

) is persistent and toxic to aquatic ecosystems at low concentrations.

Primary Hazard: Respiratory irritant (dust) and potential reproductive toxin (Borate family).

Disposal Class: Non-RCRA Hazardous Waste (unless mixed with listed solvents), but must

be treated as Chemical Waste.

Immediate Containment: Segregate from strong acids. Store in a cool, dry place.

Waste Stream: Solid Chemical Waste (Non-Halogenated).
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Chemical Profile & Hazard Assessment
To ensure scientific integrity in our safety protocols, we must understand the causality of the

hazards. We are not just disposing of a white powder; we are managing the lifecycle of the

Boron species.

The Boron Toxicity Mechanism
Calcium Metaborate (

or

) hydrolyzes in the presence of moisture and acids to release Boric Acid (

).

Reproductive Toxicity: Borates are classified in many jurisdictions (including the EU under

REACH) as Repr. 1B (may damage fertility or the unborn child). While Calcium Metaborate is

often less regulated than Boric Acid, it acts as a borate donor.

Aquatic Bioaccumulation: Boron is an essential micronutrient for plants but becomes toxic at

narrow thresholds (chronic toxicity values for aquatic life can be as low as 1.0 mg B/L).

Standard municipal wastewater treatment does not effectively remove boron.

Physical Properties Relevant to Disposal[1]
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Property Value Implication for Disposal

CAS Number 13701-64-9
Use for waste

labeling/manifests.

Solubility (Water)
0.4% @ 25°C (Sparingly

Soluble)

Do not attempt to dissolve for

liquid disposal. Dispose as

solid.

pH (Aqueous Slurry) ~9.0 - 10.0 (Alkaline)

Incompatible with Acids. Mixing

with acidic waste solubilizes

the boron, increasing

environmental mobility.

Appearance White Crystalline Powder

High dust potential. Requires

N95/P100 respiratory

protection.

Technical Disposal Protocol
Pre-Disposal Stabilization (The "Self-Validating" Step)
Before disposal, you must validate the state of the material.

Test: Verify the material is dry and neutral.

Logic: If the powder is wet or has been in contact with acids, it may be generating Boric Acid

crystals.

Action: If wet, allow to dry in a fume hood before bagging to prevent bag degradation or

internal pressure changes.

Workflow Visualization
The following diagram outlines the decision logic for segregating Calcium Metaborate waste.
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Waste Generation:
Calcium Metaborate

Physical State Check

Dry Powder / Solid?

Aqueous Solution?

No

Solid Chemical Waste
(Non-Halogenated)

Yes (Primary Route)

Aqueous Waste
(Heavy Metal/Inorganic)

High Volume

Evaporate/Precipitate
(Recommended)

Low Volume

Residue
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Figure 1: Decision matrix for segregating Calcium Metaborate waste streams. Note that solid

disposal is the preferred route due to low water solubility.

Step-by-Step Disposal Procedure
Scenario A: Pure Powder or Spill Cleanup (Solid)
Objective: Contain dust and prevent environmental leaching.

PPE Donning:
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Nitrile gloves (0.11mm min).

Safety goggles (ANSI Z87.1).

Respiratory Protection: N95 or P100 respirator is mandatory if handling >50g or sweeping

spills, as borate dust is a potent respiratory irritant.

Containment:

Do not sweep vigorously. Use a dustpan and brush with a gentle motion, or use a HEPA

vacuum designated for chemical cleanup.

Place waste into a clear polyethylene bag (6 mil thickness).

Labeling:

Attach a hazardous waste label.

Constituents: "Calcium Metaborate, 100%".[1]

Hazard Checkboxes: [x] Toxic (Delayed/Chronic), [x] Irritant.

Secondary Containment:

Place the sealed bag into a rigid fiber drum or plastic pail designated for "Solid Inorganic

Waste."

Scenario B: Contaminated Aqueous Solutions
Objective: Prevent precipitation in drain lines and aquatic toxicity.

Assessment: If the concentration is <0.1%, some facilities allow drain disposal only if

permitted by local wastewater permits. However, best practice dictates collection.

Collection:

Pour into a High-Density Polyethylene (HDPE) carboy.
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Compatibility Check: Ensure the carboy does not contain strong acids (Sulfuric,

Hydrochloric).[2] Acidification will convert Calcium Metaborate to Boric Acid (

), which may alter the specific gravity and solubility profile.

Labeling:

Label as "Aqueous Waste - Inorganic - Borates".

pH Range: 9-10 (unless mixed).

Regulatory Compliance & Documentation
RCRA Status (USA)
Calcium Metaborate is not a P-listed or U-listed hazardous waste under the Resource

Conservation and Recovery Act (RCRA) [1]. However, it falls under the "duty of care."

Characteristic Waste: It generally does not meet the definition of Ignitable, Corrosive,

Reactive, or Toxic (TCLP) unless contaminated with other substances.

State Regulations: California (Cal/EPA) regulates borates more strictly. Always check state-

specific "presumptive hazardous waste" lists.

Handling Incompatibilities
The following diagram illustrates the chemical logic behind storage and waste segregation.

Calcium Metaborate
(Alkaline Solid)

Reaction:
Solubilization + Exotherm

Strong Acids
(HCl, H2SO4)

Boric Acid Release
(Increased Bioavailability)

Avoid
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Figure 2: Chemical incompatibility pathway. Mixing Calcium Metaborate with strong acids

solubilizes the boron, complicating waste treatment.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.nj.gov/health/eoh/rtkweb/documents/fs/qr/0241qr.pdf
https://www.benchchem.com/product/b1143603/docs?utm_src=pdf-body-img#technical-guide-calcium-metaborate-powder-safe-handling-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Regulations - Title 40 CFR Parts 260-273. Washington, D.C. [Link]

National Institutes of Health (NIH) - PubChem.Calcium Metaborate Compound Summary

(CID 10290800). [Link]

European Chemicals Agency (ECHA).Substance Information: Calcium Metaborate (EC

Number 237-224-5). [Link]

New Jersey Department of Health.Hazardous Substance Fact Sheet: Borate Compounds.

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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